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Compound of Interest

Compound Name: PD 145065

Cat. No.: B1679108

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of PD 145065, a non-selective endothelin receptor
antagonist. This document provides immediate access to critical safety protocols, operational
procedures, and disposal plans to ensure a safe and efficient laboratory environment.

Core Safety and Handling Information

PD 145065 is a potent research compound and, while a specific Material Safety Data Sheet
(MSDS) is not publicly available, the following precautions are mandated based on the
handling of similar peptide-based powdered research chemicals. All laboratory personnel must
adhere to these guidelines to minimize risk and ensure data integrity.

Personal Protective Equipment (PPE)

A comprehensive assessment of potential hazards should be conducted before handling PD
145065. The following PPE is considered the minimum requirement:
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PPE Category Specification

Rationale

ANSI Z87.1 certified safety
Eye Protection glasses with side shields or

chemical splash goggles.

Protects against accidental

splashes and airborne powder.

) Nitrile gloves (or other
Hand Protection ) )
chemically resistant gloves).

Prevents skin contact with the

compound.

] A fully buttoned laboratory
Body Protection
coat.

Protects against contamination

of personal clothing.

A NIOSH-approved respirator

is recommended when
Respiratory Protection handling the powder outside of

a certified chemical fume hood

to prevent inhalation.

Minimizes the risk of
respiratory tract irritation from

fine particles.

Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is critical.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

develops.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.

Do NOT induce vomiting. Wash out the mouth

Ingestion with water, provided the person is conscious.

Seek immediate medical attention.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling and disposal of PD 145065 is essential for maintaining a
safe and organized laboratory.

Receiving and Storage

Upon receipt, inspect the packaging for any signs of damage. PD 145065 is typically supplied
as a lyophilized powder.
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Parameter Guideline

- ) Verify the integrity of the container and that the
Initial Inspection s
product matches the order specifications.

Short-Term Storage Store the lyophilized powder at -20°C.

For extended periods, store the lyophilized
Long-Term Storage
powder at -80°C.

Prepare aliquots to avoid repeated freeze-thaw
] cycles. Store solutions at -20°C for short-term
In-Solution Storage
use (up to one week) and -80°C for longer-term

storage.

Handling and Preparation of Solutions

» Weighing: Always handle the powdered form of PD 145065 in a certified chemical fume hood
to prevent inhalation and contamination of the laboratory environment.

o Reconstitution: The solubility of PD 145065 may vary. Consult the manufacturer's product
data sheet for the recommended solvent. For many peptides, sterile, deionized water or a
suitable buffer is appropriate. Gentle vortexing or sonication can aid in dissolution.

Disposal Plan

Proper disposal of PD 145065 and associated waste is a critical component of laboratory
safety and environmental responsibility.

Waste Type Disposal Procedure

Dispose of as chemical waste in accordance
Unused PD 145065 (Powder or Solution) with local, state, and federal regulations. Do not

discard down the drain.

) ] ] Place in a designated, sealed waste container
Contaminated Labware (e.g., pipette tips, tubes) )
for chemical waste.

Contaminated PPE (e.g., gloves, disposable lab  Dispose of in a designated hazardous waste

coats) container.
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Experimental Protocol: In Vitro Vasoconstriction
Assay

The following is a representative protocol for an in vitro vasoconstriction assay to evaluate the
antagonist activity of PD 145065. This protocol is for informational purposes and should be
adapted and optimized for specific experimental conditions.

Objective: To determine the inhibitory effect of PD 145065 on endothelin-1 (ET-1)-induced
vasoconstriction in isolated arterial rings.

Materials:

PD 145065

e Endothelin-1 (ET-1)
 |solated arterial rings (e.g., rat aorta)
¢ Organ bath system with isometric force transducers

o Krebs-Henseleit buffer (composition in mM: NaCl 118, KCI 4.7, CaCl2 2.5, MgS0O4 1.2,
KH2PO4 1.2, NaHCO3 25, glucose 11)

o Carbogen gas (95% 02, 5% CO2)
Procedure:

» Preparation of Arterial Rings:

o

Euthanize the animal according to approved institutional guidelines.

[¢]

Carefully dissect the thoracic aorta and place it in ice-cold Krebs-Henseleit buffer.

[¢]

Clean the aorta of adherent connective tissue and cut it into 2-3 mm rings.

o

Suspend the rings in organ baths containing Krebs-Henseleit buffer, maintained at 37°C
and continuously bubbled with carbogen gas.
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e Equilibration and Viability Check:
o Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g.
o Replace the buffer every 15-20 minutes.

o Assess the viability of the rings by inducing a contraction with a high concentration of
potassium chloride (e.g., 60 mM KCI).

o Wash the rings and allow them to return to baseline tension.
e Antagonist Incubation:

o Incubate the arterial rings with varying concentrations of PD 145065 (or vehicle control) for
a predetermined period (e.g., 30 minutes).

e ET-1-Induced Contraction:

o Generate a cumulative concentration-response curve to ET-1 by adding increasing
concentrations of ET-1 to the organ baths.

o Record the isometric tension generated by the arterial rings at each ET-1 concentration.
o Data Analysis:

o Express the contractile response as a percentage of the maximal contraction induced by
KCI.

o Plot the concentration-response curves for ET-1 in the absence and presence of PD
145065.

o Calculate the pA2 value to quantify the antagonist potency of PD 145065.

Visualized Information: Signaling Pathways and
Workflows

To further clarify the operational and biological context of PD 145065, the following diagrams
are provided.
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Endothelin Signaling Pathway

PD 145065
(Antagonist)

Click to download full resolution via product page

Caption: Mechanism of action of PD 145065 as a non-selective endothelin receptor antagonist.
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PD 145065 Handling and Disposal Workflow

Receipt of PD 145065

Gnspect Packaging)

Store at -20°C or -80°C

'

Weigh in Fume Hood

(Reconstitute with Appropriate Solveng
(Perform Experimeng

Collect Waste
(Unused compound, contaminated labware, PPE)

'

(Dispose as Hazardous Chemical Waste)

End of Workflow

Click to download full resolution via product page

Caption: Standard operational workflow for handling and disposing of PD 145065.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
PD 145065]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679108#personal-protective-equipment-for-
handling-pd-145065]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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